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Compound of Interest

Compound Name: 4-Chloro-7-methyl-3-nitrocoumarin

Cat. No.: B3043083

The proper disposal of 4-Chloro-7-methyl-3-nitrocoumarin, a compound classified as acutely
toxic, is critical for ensuring laboratory safety and environmental protection. This guide provides
detailed, step-by-step procedures for its handling and disposal, designed for researchers,
scientists, and drug development professionals. Adherence to these protocols is essential to
minimize risks and comply with regulatory standards.

Immediate Safety and Handling Precautions

Due to its hazardous nature, 4-Chloro-7-methyl-3-nitrocoumarin must be handled with care
at all times. The primary principle is to treat this compound and any associated waste as
hazardous from the moment of generation until its final disposal by a certified entity.[1][2]

Personal Protective Equipment (PPE): Before handling the compound or its waste, ensure the
following PPE is worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Nitrile or other chemically resistant gloves.

Body Protection: A lab coat and closed-toe shoes are mandatory.

Respiratory Protection: Use a NIOSH/MSHA-approved respirator if there is a risk of dust
formation or if handling outside a fume hood.[3]
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Engineering Controls: All handling of 4-Chloro-7-methyl-3-nitrocoumarin should occur within

a certified chemical fume hood to prevent inhalation of dust or vapors. An eyewash station and

safety shower must be readily accessible.

Hazard Classification and Data Summary

The available safety data for 4-Chloro-7-methyl-3-nitrocoumarin and its close analogs

indicate significant potential hazards. This information dictates the stringent disposal

requirements.

Property Data Source

Chemical Formula C10H6CINOa Sigma-Aldrich[4]
GHS Hazard Classification Acute Toxicity 3 (Oral) Sigma-Aldrich[4]
Signal Word Danger Sigma-Aldrich[4]
Hazard Statements H301: Toxic if swallowed Sigma-Aldrich[4]
Storage Class 6.1C: Combustible, acute toxic Sigma-Aldrich[4]

Cat. 3/ toxic compounds

o Strong oxidizing agents,
Incompatibilities i
Strong acids, Strong bases

Fisher Scientific[3]

Step-by-Step Disposal Protocol

This protocol outlines the procedure for the safe collection, storage, and disposal of 4-Chloro-

7-methyl-3-nitrocoumarin waste.

1. Waste ldentification and Segregation:

o Designate as Hazardous Waste: All solid 4-Chloro-7-methyl-3-nitrocoumarin, solutions

containing it, and contaminated materials (e.g., gloves, weigh boats, pipette tips) must be

treated as hazardous waste.

e Segregate Waste Streams: Collect halogenated waste separately from non-halogenated

waste to facilitate proper disposal and potential recycling of solvents.[2][5] Do not mix this
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waste with other chemical waste unless explicitly permitted by your institution's
Environmental Health & Safety (EHS) department.

. Waste Container Selection and Labeling:

Container Compatibility: Use a chemically compatible container with a secure, screw-top lid.
[6] The container must be in good condition, with no cracks or signs of deterioration.[6]

Proper Labeling: Immediately label the waste container with a "Hazardous Waste" label. The
label must include:

o

The full chemical name: "4-Chloro-7-methyl-3-nitrocoumarin”

The words "Hazardous Waste"

[¢]

[¢]

An accurate description of the contents (e.g., "Solid," "in Methanol," "Contaminated
Debris")

The date accumulation started.

[¢]

[e]

The specific hazards (e.g., "Toxic," "Halogenated Organic")
. Accumulation in a Satellite Accumulation Area (SAA):

Designated Storage: Store the sealed and labeled waste container in a designated Satellite
Accumulation Area (SAA) within the laboratory where the waste is generated.[1][6]

Storage Limits: Do not exceed the SAA limit of 55 gallons for hazardous waste or one quart
for acutely toxic waste.[1]

Secondary Containment: Place the waste container in a secondary containment bin to
prevent spills.

Incompatible Materials: Ensure the waste is not stored near incompatible materials such as
strong acids, bases, or oxidizing agents.[3][6]

. Arranging for Disposal:
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» Contact EHS: Once the waste container is full, or before it has been in the SAA for 12
months, contact your institution's Environmental Health & Safety (EHS) or equivalent
hazardous waste management department to schedule a pickup.[1]

e Do Not Dispose On-Site: Under no circumstances should 4-Chloro-7-methyl-3-
nitrocoumarin or its containers be disposed of in the regular trash or down the sanitary
sewer.[7] This compound is not suitable for drain disposal due to its toxicity and chemical
structure.[7][8]

5. Emergency Procedures:

o Spills: In case of a spill, evacuate the immediate area. If safe to do so, contain the spill with
an appropriate absorbent material. Do not attempt to clean up a large spill without proper
training and equipment. Contact your EHS department immediately.

e EXxposure:

[¢]

Skin Contact: Wash the affected area immediately with plenty of soap and water for at
least 15 minutes.[3][9]

[¢]

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes, including
under the eyelids.[3][9]

[¢]

Inhalation: Move to fresh air.[3][9]

[¢]

Ingestion: Seek immediate medical attention.[9]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 4-
Chloro-7-methyl-3-nitrocoumarin.
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Caption: Disposal workflow for 4-Chloro-7-methyl-3-nitrocoumarin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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